Cas no 1647073-46-8 (N-(Trifluoromethylthio)saccharin)

• Product Name: N-(Trifluoromethylthio)saccharin
• CAS No: 1647073-46-8
• MF: C₈H₄F₃NO₃S₂
• MW: 283.247
• MDL: MFCD28127153
• CID: 4551951
• PubChem ID: 99771197
• Update Time: 2025-06-08

N-(Trifluoromethylthio)saccharin Chemical and Physical Properties

Names and Identifiers

• 2-[(trifluoromethyl)thio]-1,1-dioxide-1,2-Benzisothiazol-3(2H)-one
• N-(Trifluoromethylthio)saccharin
• 2-[(trifluoromethyl)sulfanyl]-2,3-dihydro-1??,2-benzothiazole-1,1,3-trione
• AKOS037645525
• N-trifluoromethylthio saccharin
• 1,1-dioxo-2-(trifluoromethylsulfanyl)-1,2-benzothiazol-3-one
• AS-61197
• 2-((Trifluoromethyl)thio)benzo[d]isothiazol-3(2H)-one 1,1-dioxide
• N-Trifluoromethylthiosaccharin
• CS-0091625
• KNDYXRJLEZMPBC-UHFFFAOYSA-N
• 1647073-46-8
• 2-[(TRIFLUOROMETHYL)SULFANYL]-1??,2-BENZOTHIAZOLE-1,1,3-TRIONE
• 2-[(Trifluoromethyl)thio]-1,1-dioxide-1,2-benzisothiazol-3(2H)-one, 97%
• D95485
• 2-[(Trifluoromethyl)sulphanyl]-1,2-benzothiazol-3(2H)-one 1,1-dioxide
• SCHEMBL26769637
• MFCD28127153
• XQC07346

• MDL： MFCD28127153
• Inchi： InChI=1S/C8H4F3NO3S2/c9-8(10,11)16-12-7(13)5-3-1-2-4-6(5)17(12,14)15/h1-4H
• InChI Key： KNDYXRJLEZMPBC-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)N(SC(F)(F)F)S2(=O)=O

Computed Properties

• Exact Mass: 282.95846982g/mol
• Monoisotopic Mass: 282.95846982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Sensitiveness: air sensitive, moisture sensitive, store cold

N-(Trifluoromethylthio)saccharin Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(Trifluoromethylthio)saccharin

Introduction to N-(Trifluoromethylthio)saccharin (CAS No. 1647073-46-8)

N-(Trifluoromethylthio)saccharin, with the chemical identifier CAS No. 1647073-46-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug development and molecular biology.

The trifluoromethylthio group incorporated into the saccharin backbone imparts distinct chemical characteristics that enhance its reactivity and stability under different conditions. This modification has been strategically designed to improve the compound's bioavailability and interaction with biological targets, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The introduction of fluorine atoms into molecular structures often leads to increased binding affinity and selectivity, which are essential for achieving desired therapeutic effects while minimizing side reactions. N-(Trifluoromethylthio)saccharin is no exception, as it leverages these properties to potential advantage in various biochemical assays.

One of the most compelling aspects of N-(Trifluoromethylthio)saccharin is its potential application in the development of new antibiotics. The trifluoromethylthio group can act as a scaffold for designing molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Recent studies have demonstrated that fluorinated saccharin derivatives exhibit promising activity against multidrug-resistant bacterial strains, making them a promising area of research for combating antibiotic resistance.

The compound's unique structure also makes it an attractive candidate for use in biochemical research as a tool compound. Its ability to interact with specific enzymes and receptors can be exploited to study enzyme mechanisms or to develop novel inhibitors. For instance, researchers have utilized N-(Trifluoromethylthio)saccharin in studies aimed at understanding the role of saccharin derivatives in glucose metabolism, providing insights into potential therapeutic strategies for diabetes and related metabolic disorders.

In addition to its applications in drug development, N-(Trifluoromethylthio)saccharin has shown promise in materials science. The presence of the trifluoromethylthio group can influence the electronic properties of organic materials, making it useful in the design of advanced materials for optoelectronic devices. These materials could potentially be used in the development of more efficient solar cells or light-emitting diodes (LEDs), contributing to advancements in renewable energy technologies.

The synthesis of N-(Trifluoromethylthio)saccharin involves a series of carefully orchestrated chemical reactions that highlight the importance of precision and control in organic synthesis. The introduction of the trifluoromethylthio group requires specialized methodologies to ensure high yield and purity, which are crucial for downstream applications. Researchers have developed innovative synthetic routes that optimize reaction conditions while minimizing byproduct formation, ensuring that the final product meets stringent quality standards.

Ongoing research into N-(Trifluoromethylthio)saccharin continues to uncover new possibilities for its use in various fields. For instance, studies are exploring its potential as a chiral auxiliary in asymmetric synthesis, where its structural features can be leveraged to induce stereochemical control during chemical reactions. This could lead to more efficient methods for producing enantiomerically pure compounds, which are often essential for pharmaceutical applications.

The compound's stability under various environmental conditions has also been a focus of recent investigations. Understanding how N-(Trifluoromethylthio)saccharin behaves under different temperatures, pH levels, and solvent systems is crucial for determining its suitability for industrial applications. These studies not only provide valuable data for optimizing storage and handling procedures but also contribute to our fundamental understanding of fluorinated organic compounds.

In conclusion, N-(Trifluoromethylthio)saccharin (CAS No. 1647073-46-8) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it an invaluable tool for pharmaceutical research, biochemical assays, materials science, and beyond. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.